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Introduction
Sophoraflavanones are a class of prenylated flavonoids predominantly isolated from the genus

Sophora, which have demonstrated significant antimicrobial properties. This document

provides detailed application notes and protocols for the antibacterial susceptibility testing of

Sophoraflavanone G, a well-studied member of this class. While the user inquired about

Sophoraflavanone I, the available scientific literature extensively covers the antibacterial

activities of Sophoraflavanone G and B, with a notable lack of specific data for

Sophoraflavanone I. Therefore, this document will focus on the comprehensive data available

for Sophoraflavanone G as a representative compound, offering valuable insights for

researchers, scientists, and drug development professionals.

Sophoraflavanone G has shown potent activity against a range of bacteria, particularly Gram-

positive organisms and multidrug-resistant strains such as Methicillin-Resistant Staphylococcus

aureus (MRSA).[1][2] Its proposed mechanism of action involves the disruption of the bacterial

cell wall through direct interaction with peptidoglycan and a reduction in cell membrane fluidity.

[3][4] Furthermore, Sophoraflavanone G exhibits synergistic effects when combined with

conventional antibiotics, which could be a promising strategy to combat antibiotic resistance.[1]
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These application notes summarize the quantitative antibacterial data for Sophoraflavanone G,

provide detailed experimental protocols for susceptibility testing, and illustrate the experimental

workflow and proposed mechanism of action through diagrams.

Data Presentation
Table 1: Minimum Inhibitory Concentration (MIC) of
Sophoraflavanone G Against Various Bacterial Strains

Bacterial Strain MIC (µg/mL) Reference(s)

Methicillin-Resistant

Staphylococcus aureus

(MRSA) (10 clinical isolates)

0.5 - 8

Methicillin-Resistant

Staphylococcus aureus

(MRSA) (21 strains)

3.13 - 6.25

Riemerella anatipestifer ATCC

11845
2

Riemerella anatipestifer

(clinical isolates)
2

Staphylococcus aureus -

Escherichia coli No activity

Enterococcus faecium KACC

11954
12.5

Enterococcus faecium CCARM

5506
12.5

Streptococcus mutans 0.5 - 4

Streptococcus sobrinus 0.5 - 4

Listeria monocytogenes 0.98

Pseudomonas aeruginosa

PAO1
>1000
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Table 2: Minimum Bactericidal Concentration (MBC) of
Sophoraflavanone G

Bacterial Strain MBC (µg/mL) Reference(s)

Riemerella anatipestifer ATCC

11845
4

Enterococcus faecium (strain

not specified)
12.5

Table 3: Synergistic Activity of Sophoraflavanone G with
Antibiotics

Bacterial
Strain

Antibiotic

Sophoraflavan
one G
Concentration
(µg/mL)

Fold Decrease
in Antibiotic
MIC

Reference(s)

Staphylococcus

aureus
Gentamicin 0.03 4

Methicillin-

Resistant

Staphylococcus

aureus (MRSA)

Ampicillin Not specified

Synergistic (FIC

index: 0.188 -

0.375)

Methicillin-

Resistant

Staphylococcus

aureus (MRSA)

Oxacillin Not specified

Synergistic (FIC

index: 0.188 -

0.375)

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) using Broth Microdilution Method
This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines and

is a standard method for determining the MIC of an antimicrobial agent.
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Materials:

Sophoraflavanone G stock solution (e.g., in DMSO)

96-well microtiter plates

Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

Bacterial inoculum (prepared to 0.5 McFarland standard)

Positive control antibiotic (e.g., ampicillin, gentamicin)

Negative control (uninoculated medium)

Plate reader (optional, for OD600 measurements)

Procedure:

Preparation of Microtiter Plates:

Add 100 µL of sterile MHB to all wells of a 96-well plate.

Add 100 µL of the Sophoraflavanone G stock solution to the first well of each row to be

tested.

Serial Dilution:

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second

well. Mix well by pipetting up and down.

Continue this serial dilution across the plate to achieve a range of concentrations. Discard

100 µL from the last well.

Inoculum Preparation:

Prepare a bacterial suspension equivalent to a 0.5 McFarland standard from a fresh

culture.
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Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5

CFU/mL in the wells.

Inoculation:

Add 10 µL of the prepared bacterial inoculum to each well (except the negative control

wells).

Controls:

Positive Control: A row with a known antibiotic undergoing serial dilution and inoculated

with the test organism.

Growth Control: A well containing MHB and the bacterial inoculum, but no antimicrobial

agent.

Sterility Control: A well containing only MHB to check for contamination.

Incubation:

Incubate the plates at 37°C for 18-24 hours.

Reading the Results:

The MIC is defined as the lowest concentration of Sophoraflavanone G that completely

inhibits visible growth of the organism. This can be determined by visual inspection or by

measuring the optical density at 600 nm (OD600).

Protocol 2: Determination of Minimum Bactericidal
Concentration (MBC)
The MBC is determined following the MIC test to ascertain the concentration at which the

antimicrobial agent is bactericidal.

Procedure:

Subculturing from MIC plate:
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From the wells of the MIC plate that show no visible growth (i.e., at and above the MIC),

take a 10-100 µL aliquot.

Plating:

Spread the aliquot onto an appropriate agar plate (e.g., Mueller-Hinton Agar).

Incubation:

Incubate the agar plates at 37°C for 18-24 hours.

Reading the Results:

The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9%

reduction in the initial inoculum count.

Protocol 3: Checkerboard Assay for Synergy Testing
This assay is used to evaluate the synergistic, indifferent, or antagonistic effects of combining

Sophoraflavanone G with a conventional antibiotic.

Procedure:

Plate Setup:

In a 96-well plate, dilute Sophoraflavanone G horizontally (e.g., along the rows) and the

antibiotic vertically (e.g., down the columns).

This creates a matrix of wells with varying concentrations of both agents.

Inoculation:

Inoculate the wells with the test organism as described in the MIC protocol.

Incubation and Reading:

Incubate and read the results as for the MIC determination.

Calculation of Fractional Inhibitory Concentration (FIC) Index:
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The FIC index is calculated for each well showing no growth using the following formula:

FIC Index = FIC of Sophoraflavanone G + FIC of Antibiotic Where: FIC of

Sophoraflavanone G = (MIC of Sophoraflavanone G in combination) / (MIC of

Sophoraflavanone G alone) FIC of Antibiotic = (MIC of Antibiotic in combination) / (MIC of

Antibiotic alone)

Interpretation:

FIC Index ≤ 0.5: Synergy

0.5 < FIC Index ≤ 4: Indifference

FIC Index > 4: Antagonism

Mandatory Visualizations
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Caption: Workflow for MIC and MBC determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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